Cas no 38446-95-6 (tert-butyl 4-oxocyclohexane-1-carboxylate)
38446-95-6 structure
Product Name:tert-butyl 4-oxocyclohexane-1-carboxylate
CAS No:38446-95-6
MF:C11H18O3
MW:198.258823871613
MDL:MFCD08061192
CID:298529
PubChem ID:14940589
Update Time:2025-10-28
tert-butyl 4-oxocyclohexane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-oxocyclohexanecarboxylate
- Cyclohexanecarboxylicacid, 4-oxo-, 1,1-dimethylethyl ester
- LogP
- tert-butyl 4-oxocyclohexane-1-carboxylate
- Cyclohexanecarboxylic acid, 4-oxo-, 1,1-dimethylethyl ester
- 4-Oxo-cyclohexanecarboxylic acid tert-butyl ester
- tert-butyl-4-oxocyclohexanecarboxylate
- tert-butyl4-oxocyclohexanecarboxylate
- HYNBSBAWGATECV-UHFFFAOYSA-N
- RP25615
- MB05179
- S
- EN300-124137
- 38446-95-6
- SY041954
- 2-Methyl-2-propanyl 4-oxocyclohexanecarboxylate
- DS-13231
- 4-Boc-cyclohexanone
- A6514
- FT-0645239
- DTXSID20565782
- 4-Oxocyclohexanecarboxylic acid tert-butyl ester
- MFCD08061192
- SCHEMBL1700349
- J-524720
- AKOS006284964
- CS-0043135
-
- MDL： MFCD08061192
- Inchi： 1S/C11H18O3/c1-11(2,3)14-10(13)8-4-6-9(12)7-5-8/h8H,4-7H2,1-3H3
- InChI Key： HYNBSBAWGATECV-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(C1CCC(CC1)=O)=O
Computed Properties
- Exact Mass: 198.12564
- Monoisotopic Mass: 198.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4
- XLogP3: 1.2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Liquid
- PSA: 43.37
tert-butyl 4-oxocyclohexane-1-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261;P302+P352;P305+P351+P338
- Storage Condition：Inert atmosphere,Room Temperature
tert-butyl 4-oxocyclohexane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0043135-250mg |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 99.04% | 250mg |
$51.0 | 2022-04-27 | |
| ChemScence | CS-0043135-1g |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 99.04% | 1g |
$124.0 | 2022-04-27 | |
| ChemScence | CS-0043135-5g |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 99.04% | 5g |
$379.0 | 2022-04-27 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43740-250mg |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 97% | 250mg |
¥71.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43740-10g |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 97% | 10g |
¥3742.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43740-5g |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 97% | 5g |
¥442.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43740-1g |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 97% | 1g |
¥131.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T43740-100mg |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 97% | 100mg |
¥31.0 | 2024-07-18 | |
| TRC | B872208-50mg |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872208-100mg |
tert-Butyl 4-oxocyclohexanecarboxylate |
38446-95-6 | 100mg |
$ 95.00 | 2022-06-06 |
tert-butyl 4-oxocyclohexane-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:38446-95-6)tert-butyl 4-oxocyclohexane-1-carboxylate
Order Number:A6514
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):325.0
Email:sales@amadischem.com
tert-butyl 4-oxocyclohexane-1-carboxylate Related Literature
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Tae-Youl Yang,Ho-Young Kang,Kyoungsuk Jin,Sangbaek Park,Ji-Hoon Lee,Uk Sim,Hui-Yun Jeong,Young-Chang Joo,Ki Tae Nam J. Mater. Chem. A, 2014,2, 2297-2305
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:38446-95-6)tert-butyl 4-oxocyclohexane-1-carboxylate
Purity:99%
Quantity:25g
Price ($):325.0